potassium 5-hydroxy-4-methylpentanoate
Overview
Description
Potassium 5-hydroxy-4-methylpentanoate, also known as 5-hydroxy-4-methylpentanoic acid, is a naturally occurring organic compound found in plants and animals. It is a derivative of the amino acid valine and is an important intermediate in the metabolism of proteins, carbohydrates, and lipids. In addition to its role in metabolism, 5-hydroxy-4-methylpentanoate has been studied for its potential applications in the medical, pharmaceutical, and food industries.
Mechanism of Action
The exact mechanism of action of potassium 5-hydroxy-4-methylpentanoatemethylpentanoate is not fully understood. However, it is believed to act as an inhibitor of the enzyme fatty acid synthase, which is involved in the synthesis of fatty acids. In addition, potassium 5-hydroxy-4-methylpentanoatemethylpentanoate is thought to act as an agonist of the enzyme acetyl-CoA carboxylase, which is involved in the synthesis of fatty acids and cholesterol.
Biochemical and Physiological Effects
5-Hydroxy-4-methylpentanoate has been shown to have a variety of biochemical and physiological effects. In animal studies, potassium 5-hydroxy-4-methylpentanoatemethylpentanoate has been shown to reduce blood cholesterol levels, reduce inflammation, reduce blood glucose levels, and reduce the risk of cardiovascular disease. In vitro studies have shown that potassium 5-hydroxy-4-methylpentanoatemethylpentanoate can inhibit the growth of certain types of cancer cells.
Advantages and Limitations for Lab Experiments
The advantages of using potassium 5-hydroxy-4-methylpentanoatemethylpentanoate in laboratory experiments include its low cost, ease of synthesis, and wide availability. The main limitation of using potassium 5-hydroxy-4-methylpentanoatemethylpentanoate in laboratory experiments is the lack of detailed information about its mechanism of action and potential side effects.
Future Directions
The potential future directions for potassium 5-hydroxy-4-methylpentanoatemethylpentanoate include further research into its mechanism of action, potential applications in drug delivery and drug solubility, and potential applications in the food industry. Additionally, further research into the safety and efficacy of potassium 5-hydroxy-4-methylpentanoatemethylpentanoate in humans is needed to fully understand its potential applications.
Synthesis Methods
5-Hydroxy-4-methylpentanoate can be synthesized through several different methods, including chemical synthesis, enzymatic synthesis, and fermentation. Chemical synthesis involves the use of organic reagents to form the desired compound. Enzymatic synthesis involves the use of enzymes to catalyze the reaction. Finally, fermentation is a process in which microorganisms are used to produce the desired compound. All of these methods have been used to synthesize potassium 5-hydroxy-4-methylpentanoatemethylpentanoate in laboratory settings.
Scientific Research Applications
5-Hydroxy-4-methylpentanoate has been studied for its potential applications in the medical, pharmaceutical, and food industries. In the medical field, potassium 5-hydroxy-4-methylpentanoatemethylpentanoate has been studied for its potential to act as an anti-inflammatory agent, to treat metabolic disorders, and to reduce cholesterol levels. In the pharmaceutical industry, potassium 5-hydroxy-4-methylpentanoatemethylpentanoate has been studied for its potential to act as a drug delivery vehicle and to improve the solubility of drugs. In the food industry, potassium 5-hydroxy-4-methylpentanoatemethylpentanoate has been studied for its potential to act as a preservative, flavor enhancer, and emulsifier.
properties
| { "Design of the Synthesis Pathway": "The synthesis of potassium 5-hydroxy-4-methylpentanoate can be achieved through the reaction of 5-hydroxy-4-methylpentanoic acid with potassium hydroxide.", "Starting Materials": [ "5-hydroxy-4-methylpentanoic acid", "Potassium hydroxide", "Water" ], "Reaction": [ "Dissolve 5-hydroxy-4-methylpentanoic acid in water", "Add potassium hydroxide to the solution", "Stir the mixture at room temperature for several hours", "Acidify the mixture with hydrochloric acid", "Extract the product with ethyl acetate", "Dry the organic layer with anhydrous sodium sulfate", "Evaporate the solvent to obtain potassium 5-hydroxy-4-methylpentanoate as a white solid" ] } | |
CAS RN |
2731007-01-3 |
Product Name |
potassium 5-hydroxy-4-methylpentanoate |
Molecular Formula |
C6H11KO3 |
Molecular Weight |
170.2 |
Purity |
0 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
